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Compound of Interest

Compound Name: Endrin aldehyde

Cat. No.: B048301 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. Certified Reference Materials (CRMs) serve as the

cornerstone of quality assurance, ensuring the validity of experimental results. This guide

provides a comprehensive comparison of commercially available CRMs for endrin aldehyde, a

significant metabolite of the organochlorine pesticide endrin. We present a quantitative data

summary, detailed experimental protocols for analysis, and a workflow for CRM certification to

aid in the selection of the most suitable reference material for your analytical needs.

Comparison of Endrin Aldehyde Certified Reference Materials

The selection of an appropriate CRM is critical for accurate quantification and method

validation. Key parameters for consideration include the certified purity or concentration, the

associated uncertainty, the format of the material (neat solid or solution), and the accreditation

of the supplier. The following table summarizes the specifications of endrin aldehyde CRMs

from prominent suppliers.
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Supplier
Product
Name/ID

Format
Certified
Value

Uncertainty
Accreditatio
n

LGC

Standards

(Dr.

Ehrenstorfer)

Endrin-

aldehyde

(DRE-

C13161000)

Neat

Data not

publicly

available

Data not

publicly

available

ISO 17034

Sigma-

Aldrich

(PESTANAL

®)

Endrin

aldehyde

(442578)

Neat

Data not

publicly

available

Data not

publicly

available

Analytical

Standard

NSI Lab

Solutions

Endrin

aldehyde #97

Solution

(1000 µg/mL

in Methanol)

Data not

publicly

available

Data not

publicly

available

ISO 17034,

ISO/IEC

17025

Agilent

Technologies

Organochlori

ne Pesticides

Mixture

(8500-5926)

Solution (in

Methyl tert-

butyl ether)

1003 µg/mL ± 5 µg/mL

ISO 17034,

ISO/IEC

17025, ISO

9001[1]

Note: While LGC Standards, Sigma-Aldrich, and NSI Lab Solutions state that Certificates of

Analysis with certified values and uncertainties are available for their products, this specific

data was not publicly accessible at the time of this compilation. Users are advised to obtain the

specific COA for the desired lot number directly from the supplier.

Experimental Protocols for Endrin Aldehyde Analysis

The accurate analysis of endrin aldehyde relies on robust and validated analytical methods.

The United States Environmental Protection Agency (US EPA) has established several

methods suitable for the determination of organochlorine pesticides, including endrin
aldehyde, in various matrices. Below are detailed summaries of key experimental protocols.

EPA Method 8081B: Organochlorine Pesticides by Gas
Chromatography
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This method is suitable for the determination of various organochlorine pesticides in extracts

from solid and liquid matrices using a gas chromatograph with an electron capture detector

(GC-ECD).

1. Sample Preparation:

Extraction:

Aqueous samples can be extracted using separatory funnel liquid-liquid extraction

(Method 3510) or solid-phase extraction (Method 3535) with a suitable solvent like

methylene chloride.

Solid samples can be extracted using methods such as Soxhlet extraction (Method 3540)

or ultrasonic extraction (Method 3550) with a solvent mixture like hexane-acetone (1:1).

Cleanup:

Extracts may require cleanup to remove interfering substances. This can be achieved

using techniques like Florisil cleanup (Method 3620) or gel permeation chromatography

(Method 3640).

2. Gas Chromatography (GC) Analysis:

Instrumentation: A gas chromatograph equipped with an electron capture detector (ECD) is

used. Dual column confirmation is recommended for positive identifications.

Columns: Fused-silica capillary columns are employed. Commonly used primary and

confirmation columns are an Rtx-CLPesticides and Rtx-CLPesticides2 column set.

Temperature Program:

Injector Temperature: 200-250°C (to minimize thermal degradation).

Oven Temperature Program: An initial temperature of around 150°C, held for a short

period, followed by a temperature ramp to approximately 270°C.

Detector Temperature: 300-320°C.
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Carrier Gas: Helium or nitrogen.

Calibration: A multi-point calibration curve is generated using certified reference material

standards.

3. Quality Control:

Method blanks, laboratory control samples, and matrix spikes are analyzed with each batch

of samples to ensure data quality.

Surrogate standards are added to all samples to monitor extraction efficiency.

EPA Method 508: Determination of Chlorinated
Pesticides in Water by Gas Chromatography with an
Electron Capture Detector
This method is designed for the analysis of chlorinated pesticides, including endrin aldehyde,

in ground water and finished drinking water.

1. Sample Preparation:

Extraction: Liquid-liquid extraction with a micro-extraction technique using a small volume of

solvent (e.g., hexane or methyl tert-butyl ether).

No cleanup step is typically required for relatively clean water matrices.

2. GC-ECD Analysis:

Similar to Method 8081B, a GC-ECD system with capillary columns is used.

The temperature program and other GC conditions are optimized for the target analytes.

3. Confirmation:

Confirmation of positive results should be performed by analysis on a second, dissimilar GC

column or by gas chromatography/mass spectrometry (GC/MS).
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The production of a Certified Reference Material is a meticulous process governed by

international standards to ensure its accuracy, stability, and traceability. The following diagram

illustrates the logical workflow involved in the certification of a reference material.

Phase 1: Planning & Synthesis

Phase 2: Characterization

Phase 3: Certification & Documentation

Material Selection &
 Purity Assessment

Synthesis or Purification
of Candidate Material

Homogeneity Studies Stability Studies
(Short & Long Term)

Value Assignment using
Primary Methods

Calculation of Certified Value
& Uncertainty Budget

Preparation of
Certificate of Analysis (COA)

Packaging & Labeling

Post-certification
Monitoring

Click to download full resolution via product page
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Caption: Workflow for the certification of a reference material.

This guide provides a foundational understanding of the availability and analytical

considerations for endrin aldehyde certified reference materials. For the most accurate and

up-to-date information, it is always recommended to consult the specific Certificate of Analysis

provided by the supplier for your chosen CRM lot.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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